Cas no 72845-31-9 (tetrasodium 4-hydroxy-7-[[5-hydroxy-7-sulfonato-6-[(4-sulfonato-1-naphthyl)azo]-2-naphthyl]carbamoylamino]-3-[(4-sulfonato-1-naphthyl)azo]naphthalene-2-sulfonate)

• Product Name: tetrasodium 4-hydroxy-7-[[5-hydroxy-7-sulfonato-6-[(4-sulfonato-1-naphthyl)azo]-2-naphthyl]carbamoylamino]-3-[(4-sulfonato-1-naphthyl)azo]naphthalene-2-sulfonate
• CAS No: 72845-31-9
• MF: C₄₁H₂₄N₆Na₄O₁₅S₄
• MW: 1060.87954807281
• CID: 1757971
• PubChem ID: 136171142
• Update Time: 2025-04-21

tetrasodium 4-hydroxy-7-[[5-hydroxy-7-sulfonato-6-[(4-sulfonato-1-naphthyl)azo]-2-naphthyl]carbamoylamino]-3-[(4-sulfonato-1-naphthyl)azo]naphthalene-2-sulfonate Chemical and Physical Properties

Names and Identifiers

• tetrasodium 4-hydroxy-7-[[5-hydroxy-7-sulfonato-6-[(4-sulfonato-1-naphthyl)azo]-2-naphthyl]carbamoylamino]-3-[(4-sulfonato-1-naphthyl)azo]naphthalene-2-sulfonate
• 1-naphtha<wbr>
• Tetrasodi<wbr>
• LogP
• 7,7'-(Carbonyldiimino)bis[4-hydroxy-3-[(4-sulfo-1-naphthalenyl)azo]-2-naphthalenesulfonic acid]tetrasodium salt
• tetrasodium,(3Z)-4-oxo-7-[[(6Z)-5-oxo-7-sulfonato-6-[(4-sulfonatonaphthalen-1-yl)hydrazinylidene]naphthalen-2-yl]carbamoylamino]-3-[(4-sulfonatonaphthalen-1-yl)hydrazinylidene]naphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-(2-(4-sulfo-1-naphthalenyl)diazenyl)-, sodium salt (1:4)
• DTXCID401079234
• DTXSID30890299
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(4-sulfo-1-naphthalenyl)azo]-, tetrasodium salt
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-((4-sulfo-1-naphthalenyl)azo)-, tetrasodium salt
• 2-Naphthalenesulfonic acid, 7,7-(carbonyldiimino)bis(4-hydroxy-3-((4-sulfo-1-naphthalenyl)azo)-, tetrasodium salt
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(4-sulfo-1-naphthalenyl)diazenyl]-, sodium salt (1:4)
• 72845-31-9

• Inchi： 1S/C41H28N6O15S4.4Na/c48-39-25-11-9-23(17-21(25)19-35(65(57,58)59)37(39)46-44-31-13-15-33(63(51,52)53)29-7-3-1-5-27(29)31)42-41(50)43-24-10-12-26-22(18-24)20-36(66(60,61)62)38(40(26)49)47-45-32-14-16-34(64(54,55)56)30-8-4-2-6-28(30)32;;;;/h1-20,48-49H,(H2,42,43,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62);;;;/q;4*+1/p-4/b46-44+,47-45+;;;;
• InChI Key： RRXPKFKPKCMBBM-CVTWRWBISA-J
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC(=C2C=CC=CC2=1)S(=O)(=O)[O-])O)=O)O)/N=N/C1C=CC(=C2C=CC=CC2=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1059.97762
• Monoisotopic Mass: 1059.9773259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 70
• Rotatable Bond Count: 6
• Complexity: 2060
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 393Ų

Experimental Properties

• PSA: 359.83